Cas no 1630530-46-9 (Benzeneacetic acid, 2-fluoro-α-methyl-, (αS)-)

• Product Name: Benzeneacetic acid, 2-fluoro-α-methyl-, (αS)-
• CAS No: 1630530-46-9
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 6474856
• Update Time: 2025-05-21

Benzeneacetic acid, 2-fluoro-α-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-fluoro-α-methyl-, (αS)-

• Inchi： 1S/C9H9FO2/c1-6(9(11)12)7-4-2-3-5-8(7)10/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： DFFNLAUFNKNYSX-LURJTMIESA-N
• SMILES： C1([C@H](C)C(O)=O)=CC=CC=C1F

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 252.7±15.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Additional information on Benzeneacetic acid, 2-fluoro-α-methyl-, (αS)-

Benzeneacetic Acid, 2-Fluoro-α-Methyl-, (αS)-: A Comprehensive Overview

Benzeneacetic acid, 2-fluoro-α-methyl-, (αS)-, with the CAS number 1630530-46-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic acids, characterized by its benzene ring and acetic acid moiety. The presence of a fluorine atom at the 2-position of the benzene ring and an α-methyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of benzeneacetic acid, 2-fluoro-α-methyl-, (αS) is notable for its stereochemistry. The (αS) configuration refers to the spatial arrangement of the substituents around the chiral center in the α-position of the acetic acid group. This stereochemistry plays a crucial role in determining the compound's biological activity and chemical reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how subtle structural differences can significantly impact pharmacokinetics and efficacy.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme implicated in type 2 diabetes. The fluorine substituent was found to enhance both potency and selectivity, underscoring its role as a valuable functional group in medicinal chemistry.

In addition to its therapeutic potential, benzeneacetic acid, 2-fluoro-α-methyl-, (αS) has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have leveraged its ability to form self-assembled monolayers with tailored electronic characteristics, paving the way for innovative applications in flexible electronics and sensors.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in Angewandte Chemie utilizes palladium-catalyzed cross-coupling reactions to construct the benzene ring with high precision. The introduction of the fluorine atom and α-methyl group is achieved through carefully optimized conditions to ensure high yields and enantiomeric excess.

From an environmental perspective, understanding the fate and toxicity of benzeneacetic acid, 2-fluoro-α-methyl-, (αS) is crucial for its safe handling and application. Recent ecotoxicological studies have assessed its impact on aquatic organisms, revealing that while it exhibits moderate toxicity at high concentrations, it degrades efficiently under aerobic conditions. These findings are essential for regulatory assessments and risk management strategies associated with its use.

In conclusion, benzeneacetic acid, 2-fluoro-α-methyl-, (αS)- represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly significant role in both academic and industrial settings.